molecular formula C8H8ClN3O B8583915 4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde

4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde

Cat. No.: B8583915
M. Wt: 197.62 g/mol
InChI Key: FIBRZRVPLONXDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde is a useful research compound. Its molecular formula is C8H8ClN3O and its molecular weight is 197.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8ClN3O

Molecular Weight

197.62 g/mol

IUPAC Name

4-(azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde

InChI

InChI=1S/C8H8ClN3O/c9-7-6(4-13)8(11-5-10-7)12-2-1-3-12/h4-5H,1-3H2

InChI Key

FIBRZRVPLONXDN-UHFFFAOYSA-N

Canonical SMILES

C1CN(C1)C2=C(C(=NC=N2)Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloropyrimidine-5-carbaldehyde (1.00 g, 5.65 mmol) in chloroform at 0° C. were added azetidine (99%, 0.392 mL, 5.71 mmol) and triethylamine (5 drops). The reaction mixture was allowed to warm to room temperature and then stirred for 18 hours. The reaction mixture was filtered, and the filtrate was purified by silica gel chromatography (Gradient: 0% to 100% ethyl acetate in heptane) to provide the product. Yield: 880 mg, 4.45 mmol, 79%. LCMS m/z 198.1, 200.1 (M+1). 1H NMR (400 MHz, CD3OD) δ 2.34-2.43 (m, 2H), 4.12-4.33 (br m, 4H), 8.30 (s, 1H), 10.28 (s, 1H).
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